Cas no 847048-69-5 (ethyl 4-{1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2-(pyridin-4-yl)-2,5-dihydro-1H-pyrrole-3-carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate)

ethyl 4-{1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2-(pyridin-4-yl)-2,5-dihydro-1H-pyrrole-3-carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate structure

847048-69-5 structure

Product Name:ethyl 4-{1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2-(pyridin-4-yl)-2,5-dihydro-1H-pyrrole-3-carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate

CAS No:847048-69-5

MF:C₂₃H₂₈N₄O₅

MW:440.492225646973

CID:5832874

PubChem ID:5389814

Update Time:2023-11-21

ethyl 4-{1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2-(pyridin-4-yl)-2,5-dihydro-1H-pyrrole-3-carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(1-(2-(dimethylamino)ethyl)-4-hydroxy-5-oxo-2-(pyridin-4-yl)-2,5-dihydro-1H-pyrrole-3-carbonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
- 1H-Pyrrole-2-carboxylic acid, 4-[[1-[2-(dimethylamino)ethyl]-2,5-dihydro-4-hydroxy-5-oxo-2-(4-pyridinyl)-1H-pyrrol-3-yl]carbonyl]-3,5-dimethyl-, ethyl ester
- Z324553508
- MLS000040926
- HMS2153A03
- CHEMBL1468015
- 847048-69-5
- SMR000045314
- ethyl 4-[(E)-[1-[2-(dimethylamino)ethyl]-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]-hydroxymethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
- F3226-2196
- VU0605671-1
- AKOS016304272
- ethyl 4-{1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2-(pyridin-4-yl)-2,5-dihydro-1H-pyrrole-3-carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate
- Inchi： 1S/C23H28N4O5/c1-6-32-23(31)18-13(2)16(14(3)25-18)20(28)17-19(15-7-9-24-10-8-15)27(12-11-26(4)5)22(30)21(17)29/h7-10,19,25,29H,6,11-12H2,1-5H3
- InChI Key： WWGCOWUUSPGSLG-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C(C2=C(O)C(=O)N(CCN(C)C)C2C2C=CN=CC=2)=O)C(C)=C1C(OCC)=O

Computed Properties

Exact Mass: 440.20597001g/mol
Monoisotopic Mass: 440.20597001g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 32
Rotatable Bond Count: 8
Complexity: 762
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 116Å²

Experimental Properties

Density: 1.295±0.06 g/cm3(Predicted)
Boiling Point: 682.3±55.0 °C(Predicted)
pka: 4.50±1.00(Predicted)

ethyl 4-{1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2-(pyridin-4-yl)-2,5-dihydro-1H-pyrrole-3-carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Pricemore >>

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